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Compound of Interest

Compound Name: (+)-Isopinocampheol

Cat. No.: B8036179 Get Quote

For researchers, scientists, and drug development professionals handling (+)-
Isopinocampheol, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step information for the

safe handling and disposal of this bicyclic monoterpene alcohol, ensuring compliance and

minimizing risk.

Key Physical and Chemical Properties
A thorough understanding of the substance's properties is the first step in safe handling. Below

is a summary of the key quantitative data for (+)-Isopinocampheol.

Property Value

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol [1][2]

Melting Point 51-53 °C

Boiling Point 219 °C

Flash Point 93.4 °C (200.1 °F) - closed cup

Optical Activity [α]20/D +35.1°, c = 20 in ethanol

Personal Protective Equipment (PPE) and Handling
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Before handling (+)-Isopinocampheol, it is imperative to be equipped with the appropriate

personal protective equipment.

Eye/Face Protection: Wear safety glasses with side shields or goggles.[3]

Skin Protection: Wear protective gloves and clothing.[3]

Respiratory Protection: In case of insufficient ventilation or the formation of dust, use a dust

mask (type N95 or equivalent).

General Hygiene: Handle in accordance with good industrial hygiene and safety practice.[3]

Wash hands thoroughly after handling.[4]

Store containers tightly closed in a dry, cool, and well-ventilated place at room temperature.[3]

[5]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination:

Ensure Adequate Ventilation: Evacuate personnel to a safe area.[1][5]

Prevent Further Leakage: If safe to do so, prevent further spillage.[1][5]

Containment: Sweep up the spilled solid material.[6] Avoid creating dust.[5]

Collection: Collect the material and place it in a suitable, closed container for disposal.[5]

Use spark-proof tools and explosion-proof equipment.[5]

Post-Cleanup: Ventilate the area and wash the spill site after material pickup is complete.[6]

Proper Disposal Protocol
The primary and recommended method for the disposal of (+)-Isopinocampheol is through a

licensed chemical destruction facility.

Experimental Protocol for Disposal:
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Waste Collection:

Collect waste (+)-Isopinocampheol in a designated, properly labeled, and sealed

container. Ensure the container is compatible with the chemical.

Do not mix with other waste streams, particularly non-hazardous waste, to avoid

increasing the volume of hazardous material.[7]

Disposal Method:

The material should be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[5]

Crucially, do not discharge (+)-Isopinocampheol into sewer systems or contaminate

water, foodstuffs, feed, or seed by storage or disposal.[5]

Contaminated Packaging:

Containers can be triple-rinsed (or the equivalent) and offered for recycling or

reconditioning.[5]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[5]

For combustible packaging materials, controlled incineration with flue gas scrubbing is a

possible disposal route.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+)-
Isopinocampheol.
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Start: Have (+)-Isopinocampheol Waste

Is the material in its original, uncontaminated packaging and potentially usable by another lab?

Contact Safety Department for potential redistribution.

Yes

Collect waste in a labeled, sealed, and compatible container.

No

End of Disposal Process

Is the container empty?

Arrange for disposal via a licensed chemical destruction plant or controlled incineration.

No

Triple-rinse container.

Yes

Offer for recycling/reconditioning or puncture and dispose of in a sanitary landfill.

Click to download full resolution via product page

Disposal workflow for (+)-Isopinocampheol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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